Cas no 136092-75-6 ((2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid
• CAS No: 136092-75-6
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• MDL: MFCD29978886
• CID: 4590604
• PubChem ID: 15689371
• Update Time: 2025-06-13

(2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid(WXC09799)
• (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid
• L-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-N,O-dimethyl-
• N-Boc-N,O-dimethyl-L-threonine
• N-(tert-butoxycarbonyl)-n,o-dimethyl-l-threonine
• (2s,3r)-2-(t-butoxycarbonyl(methyl)amino)-3-methoxybutanoic acid
• AS-72581
• W18628
• (2S,3R)-3-methoxy-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
• 136092-75-6
• (2S,3R)-2-{[(tert-butoxy)carbonyl](methyl)amino}-3-methoxybutanoic acid
• SCHEMBL25186343
• AKOS037647146

• MDL： MFCD29978886
• Inchi： 1S/C11H21NO5/c1-7(16-6)8(9(13)14)12(5)10(15)17-11(2,3)4/h7-8H,1-6H3,(H,13,14)/t7-,8+/m1/s1
• InChI Key： GPOFBERDSRBKHN-SFYZADRCSA-N
• SMILES： C(O)(=O)[C@H]([C@H](OC)C)N(C(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Additional information on (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid

Recent Advances in the Application of (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid (CAS: 136092-75-6) in Chemical Biology and Pharmaceutical Research

The compound (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid (CAS: 136092-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) and methoxy functional groups, serves as a critical intermediate in the synthesis of peptidomimetics and bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the areas of protease inhibition and targeted drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a building block for the synthesis of selective matrix metalloproteinase (MMP) inhibitors. The researchers utilized (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid to introduce stereochemical control in the design of peptidomimetic inhibitors, resulting in compounds with enhanced binding affinity and selectivity for MMP-9, a key enzyme implicated in cancer metastasis and inflammatory diseases.

Further investigations have explored the role of this compound in the development of prodrug strategies. A recent patent application (WO2023056789) describes its incorporation into peptide-based prodrugs designed for targeted release in tumor microenvironments. The methoxy group in the molecule was found to significantly influence the hydrolysis kinetics of the prodrug, enabling pH-dependent activation in cancerous tissues.

In the realm of antibiotic development, a 2024 study in ACS Infectious Diseases reported the successful use of this amino acid derivative in the synthesis of novel β-lactamase inhibitors. The stereochemistry at the 2- and 3-positions proved crucial for maintaining activity against class A and D β-lactamases, with the (2S,3R) configuration showing optimal interaction with the enzyme active site.

Analytical chemistry advancements have also benefited from this compound. Recent work published in Analytical Chemistry (2024) demonstrated its utility as a chiral derivatizing agent for the LC-MS analysis of complex biological samples. The tert-butoxycarbonyl group provided excellent ionization efficiency, while the methoxy moiety improved chromatographic resolution of enantiomeric pairs.

From a synthetic chemistry perspective, several recent publications have focused on optimizing the production of (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid. A 2023 paper in Organic Process Research & Development described an improved asymmetric synthesis route with 92% enantiomeric excess, addressing previous challenges in large-scale production. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical manufacturing.

Looking forward, the unique structural features of this compound continue to inspire new applications. Current research directions include its incorporation into mRNA delivery systems, where the balance between hydrophilicity and lipophilicity provided by its functional groups shows promise for improving nucleic acid encapsulation and release profiles. As these studies progress, (2S,3R)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methoxybutanoic acid is poised to remain a valuable tool in medicinal chemistry and drug development.